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Compound of Interest

Compound Name:
3-Chloro-4-

methylphenylisocyanide

CAS No.: 112675-35-1

Cat. No.: B053003 Get Quote

Part 1: Introduction & Compound Identity
Executive Summary
3-Chloro-4-methylphenylisocyanide (also known as 3-Chloro-4-methylphenylisonitrile) is a

highly reactive, electron-rich C1 building block used primarily in multicomponent reactions

(MCRs) such as the Ugi and Passerini reactions for the synthesis of peptidomimetics and

heterocyclic scaffolds.[1][2][3][4][5][6]

CRITICAL DISTINCTION: Do not confuse this compound with its isomer, 3-Chloro-4-

methylphenyl isocyanate (CAS 28479-22-3).[2] While both are toxic, the isocyanide (R-N≡C)

possesses a distinct, notoriously vile odor (stench) and different reactivity profile compared to

the isocyanate (R-N=C=O). This protocol specifically addresses the isocyanide functionality.[7]

[8]
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Property Description

Chemical Structure
Ar-N≡C (Isocyanide/Isonitrile group attached to

3-Cl-4-Me-Phenyl ring)

Appearance
Colorless to dark brown liquid (darkens upon

oxidation/polymerization)

Odor

Extreme Stench.[2][9][10][11] Pungent,

repulsive, and lingering. Detectable at ppb

levels.

Solubility
Soluble in DCM, Chloroform, THF, Dioxane.

Insoluble in water.

Reactivity
Sensitive to acid (polymerization/hydrolysis) and

oxidation.

Toxicity

High.[8][12] Potentially fatal if inhaled or

absorbed through skin. Mechanism involves

cytochrome oxidase inhibition (similar to

cyanides).

Part 2: Safety & Hazard Assessment (E-E-A-T)[2]
The "Stench" Hazard
Isocyanides are among the most foul-smelling compounds in organic chemistry. The odor can

cause nausea, headaches, and psychological distress to building occupants.

Containment: All handling must occur within a functioning fume hood (Face velocity > 100

fpm).

Double Containment: Transport vials/flasks inside a secondary, sealed jar containing

activated charcoal or a wiper soaked in quenching solution.

Toxicology & PPE[1]
Inhalation: Vapors are toxic. Use a NIOSH-approved respirator with organic vapor cartridges

if working outside a hood (Emergency only).[2]
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Skin Contact: Rapid absorption.

Glove Protocol: Double-glove technique. Inner layer: Laminate film (Silver Shield) or heavy

Nitrile (5 mil+). Outer layer: Standard Nitrile.

Eye Protection: Chemical splash goggles. Face shield recommended for transfers > 10 mL.

Part 3: Storage Protocols
Environmental Control
Isocyanides are thermodynamically unstable relative to nitriles and can polymerize or oxidize to

isocyanates over time.

Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Oxygen promotes

oxidation to the isocyanate; moisture promotes hydrolysis.

Container:

Use Teflon-lined screw caps.[2] Do not use standard rubber septa for long-term storage,

as isocyanides can diffuse through or degrade rubber.[2]

Seal the primary container with Parafilm.

Place the primary container inside a secondary containment jar (e.g., a wide-mouth glass

jar) containing a layer of activated charcoal to adsorb fugitive odors.

Shelf-Life Monitoring[2]
Visual Check: Darkening of the liquid indicates polymerization or decomposition.

TLC/NMR Validation: Before critical reactions, verify purity. A shift in the IR stretch

(Isocyanide: ~2130 cm⁻¹ vs. Isocyanate: ~2270 cm⁻¹) is a quick diagnostic.

Part 4: Handling & Synthesis Workflows
Transfer Protocol (The "Syringe-to-Syringe" Method)
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To minimize odor release, avoid open pouring.[2]

Preparation: Place a "Stench Waste" beaker in the hood containing 10% Sulfuric Acid in

Methanol (Quenching Solution).

Access: Open the storage vial only inside the hood.

Transfer: Use a gas-tight syringe with a long needle.

Insert needle through a septum if possible.

Draw up the required volume.

Immediately wipe the needle tip with a tissue soaked in the Quenching Solution before

moving it to the reaction vessel.

Disposal: Immediately discharge the used syringe and needle into the Stench Waste beaker.

Do not recap.

Decontamination & Quenching (The "Kill" Step)
Unlike isocyanates (which are quenched with water/amines), isocyanides require acidic

hydrolysis to effectively destroy the odor and toxicity.

Mechanism:

Result: The foul isocyanide is converted to an odorless ammonium salt and formic acid.

Quenching Solution Recipe:

Solvent: Methanol or Ethanol (to solubilize the organic isocyanide).

Acid: Concentrated HCl or H2SO4 (add slowly to reach ~10% v/v).

Procedure: Soak all contaminated glassware, needles, and septa in this bath for at least 4

hours (overnight is preferred).

Visualization: Safe Handling Logic
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Decontamination (Immediate)

Start: 3-Cl-4-Me-Phenylisocyanide

Storage: 4°C, Argon, Secondary Cont.

Open in Fume Hood ONLY

Check Seal

Transfer via Gas-Tight Syringe

Double Glove

Reaction Vessel (Septum Sealed)

Submerge in 10% H2SO4/MeOH

Used Syringes/Tips

Glassware after use

Soak >4 Hours (Hydrolysis)

Dispose as Acidic Organic Waste

Click to download full resolution via product page
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Caption: Workflow for the safe transfer and immediate acidic decontamination of isocyanide

residues.

Part 5: Emergency Procedures
Spills
Do NOT attempt to wipe up a spill with dry paper towels (this spreads the stench).

Evacuate: Clear the immediate area.

Isolate: Close the fume hood sash.

Neutralize:

Pour the Acidic Methanol solution (or dilute bleach if acid is unavailable, though acid is

faster for odor control) directly over the spill.

Cover with an absorbent pad.

Allow to sit for 30 minutes to ensure hydrolysis.

Cleanup: Collect the absorbent material into a sealable bag, place that bag inside a jar, and

label "Stench/Toxic Hazard".

Exposure
Skin: Wash immediately with soap and water for 15 minutes. Do not use alcohol (increases

absorption).

Inhalation: Move to fresh air immediately. Administer oxygen if breathing is difficult. Seek

medical attention (treat for potential cyanide-like effects).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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